Cas no 1131614-48-6 (3-Iodo-4-(neopentyloxy)benzoic acid)

• Product Name: 3-Iodo-4-(neopentyloxy)benzoic acid
• CAS No: 1131614-48-6
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• MDL: MFCD11110799
• CID: 1011080
• PubChem ID: 44828890
• Update Time: 2025-04-20

3-Iodo-4-(neopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(neopentyloxy)benzoic acid
• 4-(2,2-Dimethylpropoxy)-3-iodobenzoic acid
• 4-(2,2-dimethylpropoxy)-3-iodanyl-benzoic acid
• A802890
• AK130403
• CTK8E2140
• KB-145112
• SBB067991
• DB-057925
• AKOS015915552
• 3-iodo-4-(neopentyloxy)benzoicacid
• 1131614-48-6
• DTXSID30660979

• MDL： MFCD11110799
• Inchi： 1S/C12H15IO3/c1-12(2,3)7-16-10-5-4-8(11(14)15)6-9(10)13/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： HJNAVQGQTUEWCF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCC(C)(C)C

Computed Properties

• Exact Mass: 334.00659g/mol
• Monoisotopic Mass: 334.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų